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Compound of Interest

Compound Name: Org 25935

Cat. No.: B10764295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and

disposal of Org 25935 (CAS No. 949588-40-3), a selective inhibitor of the glycine transporter

GlyT-1. Adherence to these guidelines is essential for ensuring personnel safety and

minimizing environmental impact.

Hazard Identification and Safety Data Summary
Org 25935 is a potent neuroactive compound. The primary hazards associated with this

substance are harm if swallowed and high toxicity to aquatic life with long-lasting effects.[1]

While specific quantitative toxicity data such as an LD50 value are not readily available in

published literature, the compound is classified as Acute Toxicity, Oral (Category 4).[1]
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Parameter Data Source

GHS Classification

Acute Toxicity, Oral (Category

4); Acute Aquatic Toxicity

(Category 1); Chronic Aquatic

Toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

CAS Number 949588-40-3 [1]

Molecular Formula C21H25NO3.HCl [1]

Molecular Weight 375.89 g/mol

Appearance White solid

Storage Temperature
-20°C (as powder), -80°C (in

solvent)
[1]

Personal Protective Equipment (PPE) Protocol
Due to its potent nature, strict adherence to PPE protocols is mandatory. The following table

outlines the required PPE and its purpose.

Required Personal Protective Equipment
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PPE Item Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), double-gloving

recommended.

Prevents skin contact and

absorption.

Body Protection

Disposable full-body suit (e.g.,

Tyvek) or a dedicated lab coat

with long sleeves.

Protects skin and clothing from

contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Prevents eye contact with

powder or solutions.

Respiratory Protection

A NIOSH-approved respirator

or handling within a certified

chemical fume hood. For

weighing and handling of

powder, a powered air-

purifying respirator (PAPR) is

recommended.

Prevents inhalation of the

powdered compound.

Foot Protection Closed-toe shoes. Protects feet from spills.

Step-by-Step PPE Donning and Doffing Procedure:

A meticulous procedure for putting on and taking off PPE is critical to prevent contamination.

Donning (Putting On) PPE:

Hand Hygiene: Thoroughly wash and dry your hands.

Gown/Suit: Put on the disposable suit or lab coat, ensuring it is securely fastened.

Mask/Respirator: Don the respirator, ensuring a proper fit and seal.

Eye Protection: Put on safety goggles or a face shield.

Gloves: Don the first pair of gloves, pulling the cuffs over the sleeves of the gown. Don a

second pair of gloves over the first.
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Doffing (Taking Off) PPE:

Gloves (Outer Pair): Remove the outer pair of gloves, peeling them off without touching the

outside with your bare hands.

Gown/Suit and Inner Gloves: Remove the gown or suit and the inner pair of gloves together.

Peel the gown away from your body, rolling it inside-out. As you pull your hands out of the

sleeves, peel the gloves off at the same time, so they end up inside the rolled-up gown.

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove goggles or face shield from the back.

Mask/Respirator: Remove the respirator from the back.

Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational Plans: Handling and Experimental
Protocols
General Handling Precautions:

Ventilation: Always handle Org 25935 in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

Avoid Contamination: Do not eat, drink, or smoke in areas where Org 25935 is handled.[1]

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn.[1]

Representative Experimental Protocol: Preparation of Org 25935 for In Vivo Studies

This protocol is a representative example for preparing Org 25935 for intraperitoneal (i.p.)

injection in rodent models, based on methodologies described in the literature. Researchers

should adapt this protocol based on their specific experimental needs and institutional

guidelines.
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Materials:

Org 25935 powder

Sterile 0.9% NaCl solution (saline)

Sterile vials

Calibrated analytical balance

Vortex mixer

Sterile syringes and needles

Procedure:

Pre-calculation: Determine the required concentration and total volume of the dosing solution

based on the animal weights and the target dose (e.g., 3 or 6 mg/kg).

Weighing: Within a chemical fume hood or a ventilated balance enclosure, carefully weigh

the required amount of Org 25935 powder using a calibrated analytical balance.

Solubilization: Transfer the weighed powder to a sterile vial. Add the calculated volume of

sterile 0.9% NaCl solution.

Mixing: Securely cap the vial and vortex until the powder is completely dissolved.

Administration: The solution should be administered i.p. approximately 40 minutes before the

experimental session, as peak extracellular glycine levels are expected around 50 minutes

post-administration.

Storage of Solution: If not for immediate use, store the solution under appropriate sterile

conditions and at the recommended temperature. Stability of the solution should be

determined for longer-term storage.
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Proper disposal of Org 25935 and associated waste is critical to prevent environmental

contamination, given its high toxicity to aquatic life.

Step-by-Step Disposal Guidance:

Segregation: All waste contaminated with Org 25935 must be segregated from general

laboratory waste. This includes:

Unused or expired Org 25935 powder.

Empty original containers.

Contaminated PPE (gloves, gowns, etc.).

Contaminated labware (vials, pipette tips, etc.).

Waste Containers:

Solid Waste: Place contaminated solid waste (PPE, labware) in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Collect unused solutions in a dedicated, leak-proof, and clearly labeled

hazardous waste container. Do not pour down the drain.

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Org 25935," and the associated hazards (e.g., "Toxic," "Hazardous

to the Aquatic Environment").

Storage: Store sealed hazardous waste containers in a designated, secure, and well-

ventilated area away from incompatible materials.

Collection and Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor. Follow all local, state, and federal regulations for

hazardous waste disposal.[1]
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Mechanism of Action and Signaling Pathway
Org 25935 is a selective inhibitor of the Glycine Transporter 1 (GlyT1). GlyT1 is primarily

responsible for the reuptake of glycine from the synaptic cleft into glial cells and presynaptic

neurons. By inhibiting GlyT1, Org 25935 increases the extracellular concentration of glycine.

Glycine is an essential co-agonist for the N-methyl-D-aspartate (NMDA) receptor. Enhanced

availability of glycine potentiates the activation of NMDA receptors by glutamate, thereby

modulating glutamatergic neurotransmission.
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Caption: Mechanism of action for Org 25935.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Org 25935]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764295#personal-protective-equipment-for-
handling-org-25935]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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